Cas no 2549019-13-6 (6-chloro-N-[(pyrimidin-2-yl)methyl]quinazolin-4-amine)

• Product Name: 6-chloro-N-[(pyrimidin-2-yl)methyl]quinazolin-4-amine
• CAS No: 2549019-13-6
• MF: C₁₃H₁₀ClN₅
• MW: 271.705000400543
• CID: 5312372
• PubChem ID: 154582836
• Update Time: 2025-06-11

6-chloro-N-[(pyrimidin-2-yl)methyl]quinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-N-(2-pyrimidinylmethyl)-4-quinazolinamine
• 6-chloro-N-[(pyrimidin-2-yl)methyl]quinazolin-4-amine
• AKOS040725246
• F6755-7586
• 2549019-13-6

• Inchi： 1S/C13H10ClN5/c14-9-2-3-11-10(6-9)13(19-8-18-11)17-7-12-15-4-1-5-16-12/h1-6,8H,7H2,(H,17,18,19)
• InChI Key： ATVKDVMXJFCNMH-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(=NC=N2)NCC1N=CC=CN=1

Computed Properties

• Exact Mass: 271.0624730g/mol
• Monoisotopic Mass: 271.0624730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.440±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 478.1±40.0 °C(Predicted)
• pka: 5.58±0.50(Predicted)

Additional information on 6-chloro-N-[(pyrimidin-2-yl)methyl]quinazolin-4-amine

Introduction to 6-chloro-N-[(pyrimidin-2-yl)methyl]quinazolin-4-amine (CAS No. 2549019-13-6)

6-chloro-N-[(pyrimidin-2-yl)methyl]quinazolin-4-amine, identified by its Chemical Abstracts Service (CAS) number 2549019-13-6, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic amine derivative has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research in medicinal chemistry. The compound’s molecular framework integrates a quinazoline core with a pyrimidine moiety, linked via a methyl group, which contributes to its unique chemical and pharmacological properties.

The quinazoline scaffold is well-documented for its role in various pharmacological applications, including antiviral, anticancer, and antimicrobial agents. The introduction of a chlorine substituent at the 6-position and a N-methylpyrimidine side chain enhances the compound’s interactability with biological targets, thereby expanding its therapeutic spectrum. This structural design aligns with the growing interest in multitargeted ligands that can modulate multiple disease pathways simultaneously.

In recent years, the development of small-molecule inhibitors targeting kinases and other enzymes has been a cornerstone in oncology research. 6-chloro-N-[(pyrimidin-2-yl)methyl]quinazolin-4-amine exhibits structural features that suggest potential kinase inhibition capabilities. Specifically, the quinazoline ring can serve as a hinge-binding motif, while the pyrimidine-piperazine moiety can interact with ATP-binding pockets. Such interactions are critical for designing effective inhibitors against aberrantly activated kinases involved in cancer progression.

Recent studies have highlighted the importance of quinazoline derivatives in addressing drug-resistant cancers. The compound’s ability to modulate kinase activity may offer a novel therapeutic approach against tumors that have developed resistance to existing treatments. Preclinical investigations have demonstrated that derivatives with similar structural motifs can disrupt signaling cascades involved in cell proliferation and survival, providing a promising lead for further development.

The synthesis of 6-chloro-N-[(pyrimidin-2-yl)methyl]quinazolin-4-amine involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Key synthetic steps include condensation reactions to form the quinazoline core, followed by nucleophilic substitution to introduce the chloro group and subsequent functionalization to attach the N-methylpyrimidine side chain. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve efficiency and selectivity in these transformations.

The pharmacokinetic profile of 6-chloro-N-[(pyrimidin-2-yl)methyl]quinazolin-4-amine is another critical aspect that influences its potential as a drug candidate. Preliminary data suggest that the compound exhibits moderate solubility in aqueous media and reasonable bioavailability in preclinical models. These characteristics are essential for ensuring effective delivery to target tissues and minimizing off-target effects. Further optimization may be required to enhance its metabolic stability and reduce potential toxicity.

Computational studies have played a pivotal role in understanding the binding interactions of 6-chloro-N-[(pyrimidin-2-yl)methyl]quinazolin-4amine with biological targets. Molecular docking simulations have identified key residues on kinases that interact with the quinazoline and pyrimidine moieties, providing insights into its mechanism of action. These insights are invaluable for guiding medicinal chemistry efforts aimed at improving potency and selectivity.

The compound’s potential extends beyond oncology; it has shown promise in preclinical models as an inhibitor of inflammatory pathways. Chronic inflammation is implicated in various diseases, including cardiovascular disorders and neurodegenerative conditions. By modulating inflammatory kinases, 6-chloro-N-[ (pyrimidin -2 -yl) methyl]quinazolin -4 -amine could serve as a therapeutic agent for these conditions, although further research is needed to validate these findings.

Regulatory considerations are also crucial for advancing 6-chloro-N-[ (pyrimidin -2 -yl) methyl]quinazolin -4 -amine into clinical development. Compliance with Good Manufacturing Practices (GMP) ensures the quality and consistency of pharmaceutical-grade material required for clinical trials. Additionally, thorough toxicological assessments are necessary to evaluate safety profiles before human testing can commence.

The future direction of research on 6-chloro-N-[ (pyrimidin -2 -yl) methyl]quinazolin -4 -amine includes exploring structure-based drug design strategies to enhance its pharmacological properties. By leveraging computational tools and high-throughput screening techniques, researchers aim to identify analogs with improved efficacy and reduced side effects. Collaborative efforts between academia and industry are essential for translating laboratory findings into viable drug candidates.

In conclusion,6-chloro-N-[ (pyrimidin -2 -yl) methyl]quinazolin -4 -amine (CAS No. 2549019 -13 -6) represents a promising entity in pharmaceutical research due to its unique structural features and potential biological activities. Its investigation aligns with contemporary trends in drug discovery, particularly in targeting kinases and modulating inflammatory pathways. Continued research efforts will be instrumental in determining its therapeutic potential and advancing it toward clinical applications.